3-Methyl-5-(thiazol-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-methyl-5-(1,3-thiazol-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C6H5N3OS/c1-4-8-6(10-9-4)5-2-11-3-7-5/h2-3H,1H3
• InChI Key: DPPWERKCRRZNGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CSC=N2
• Molecular Formula: C6H5N3OS
• Molecular Weight: 167.19 g/mol

Description

3-Methyl-5-(thiazol-4-yl)-1,2,4-oxadiazole is a compound that belongs to the group of azole heterocycles. It is an aromatic five-membered heterocycle containing one sulfur and one nitrogen atom. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Scientific Research Applications

• Antimicrobial Activity

  • Application: Some thiazole derivatives, such as sulfathiazole, have antimicrobial properties.
  • Results: These compounds have been found to be effective in inhibiting the growth of certain types of microbes.

• Antitumor Activity

  • Application: Certain thiazole derivatives have been found to have antitumor and cytotoxic activity.
  • Results: These compounds have been found to be effective in inhibiting the growth of certain types of tumors.

• Antihypertensive Activity

  • Application: Some thiazole derivatives have been found to have antihypertensive properties.
  • Results: These compounds have been found to be effective in lowering blood pressure in certain preclinical models.

• Hepatoprotective Activity

  • Application: Thiazole derivatives have been studied for their potential hepatoprotective effects.
  • Results: These compounds have been found to be effective in protecting the liver from certain types of damage in preclinical studies.

• Anti-Inflammatory Activity

  • Application: Thiazole derivatives have been found to possess anti-inflammatory properties.
  • Results: These compounds have been found to be effective in reducing inflammation in certain preclinical models.

• Antiviral Activity

  • Application: Some thiazole derivatives have been found to have antiviral properties.
  • Results: These compounds have been found to be effective in inhibiting the replication of certain types of viruses.